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Compound of Interest

Compound Name: 2-(tert-Butyl)-4-chlorophenol

Cat. No.: B189968

CAS Number: 13395-85-2

This technical guide provides a comprehensive overview of 2-(tert-Butyl)-4-chlorophenol, a
substituted phenolic compound relevant to researchers, scientists, and professionals in drug
development. This document outlines its chemical and physical properties, safety information, a
detailed synthesis protocol, and a discussion of the potential biological activities of related
compounds.

Chemical and Physical Properties

2-(tert-Butyl)-4-chlorophenol is an organic compound with the molecular formula C10H13CIO.
[1] While extensive experimental data for this specific isomer is limited in publicly available
literature, computed properties and data for its isomer, 4-tert-Butyl-2-chlorophenol (CAS: 98-28-
2), can provide some context. It is crucial to note that properties can differ significantly between
isomers.

Table 1: Chemical and Physical Properties of 2-(tert-Butyl)-4-chlorophenol and its Isomer
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Property

2-(tert-Butyl)-4-
chlorophenol (CAS: 13395-
85-2)

4-tert-Butyl-2-chlorophenol
(CAS: 98-28-2)

Molecular Formula

C10H13CIO[1]

C10H13CIO[2][3][4][5]

Molecular Weight 184.66 g/mol [1] 184.66 g/mol [2][3][5]
4-tert-butyl-2-chlorophenol[2]

IUPAC Name 2-tert-butyl-4-chlorophenol[1]
[31[5]

Melting Point Data not available 85-86 °C

Boiling Point Data not available Data not available

Density Data not available 1.099 g/cm3 @ 20 °C
Moderately soluble in organic

Solubility Data not available solvents; less soluble in water.
[4]

XLogP3 3.8[1] 3.9[2]

Note: Properties for 4-tert-Butyl-2-chlorophenol are provided for informational purposes and
may not be representative of 2-(tert-Butyl)-4-chlorophenol.

Safety and Hazard Information

Specific GHS hazard classifications for 2-(tert-Butyl)-4-chlorophenol are not readily available.
However, the safety data for the isomeric compound, 4-tert-Butyl-2-chlorophenol, provides an
indication of the potential hazards associated with this class of chemicals. Researchers should
handle 2-(tert-Butyl)-4-chlorophenol with appropriate caution, assuming it may have similar
hazards until specific data becomes available.

Table 2: GHS Hazard Information for 4-tert-Butyl-2-chlorophenol (CAS: 98-28-2)
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Hazard Class Hazard Statement Pictogram
Acute toxicity, oral (Category )
2 H302: Harmful if swallowed[2] GHSO07
Skin corrosion/irritation o
H315: Causes skin irritation[2] GHSO07
(Category 2)
Serious eye damage/eye H318: Causes serious eye
o GHSO05
irritation (Category 1) damage|2]
Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory GHSO07

tract irritation (Category 3)

irritation[2]

Precautionary Statements (for 4-tert-Butyl-2-chlorophenol): P261, P264, P270, P271, P280,
P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P321, P330,
P332+P313, P362, P403+P233, P405, and P501.[2]

Synthesis of 2-(tert-Butyl)-4-chlorophenol

A common method for the synthesis of 2-(tert-Butyl)-4-chlorophenol involves the Friedel-

Crafts alkylation of 4-chlorophenol with tert-butanol in the presence of a strong acid catalyst.

Experimental Protocol

Materials:

4-chlorophenol

tert-butanol

Concentrated sulfuric acid

Concentrated hydrochloric acid

Ethyl acetate

Petroleum ether
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e Anhydrous sodium sulfate

e Ice water

e Brine

Procedure:

e To a mixture of 4-chlorophenol and tert-butanol, add concentrated hydrochloric acid.
e Subsequently, add concentrated sulfuric acid to the mixture.

« Stir the reaction mixture at room temperature for 48 hours.

» After the reaction is complete, pour the mixture into ice water.

» Extract the agqueous mixture twice with ethyl acetate.

o Combine the organic layers and wash sequentially with water (three times) and then with
brine.

» Dry the organic layer over anhydrous sodium sulfate.
« Filter the mixture to remove the drying agent.
o Concentrate the filtrate under reduced pressure.

 Purify the resulting crude product by column chromatography using a petroleum ether/ethyl
acetate (40/1) eluent system to yield 2-(tert-Butyl)-4-chlorophenol as a colorless solid.
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Caption: Synthesis workflow for 2-(tert-Butyl)-4-chlorophenol.

Spectroscopic Data

As of the latest information available, specific, experimentally derived spectroscopic data
(NMR, IR, Mass Spec) for 2-(tert-Butyl)-4-chlorophenol is not widely published. However,
data for the isomer 4-tert-Butyl-2-chlorophenol is available and can be used cautiously for
comparison of general spectral features of related structures.

It is imperative that researchers obtain and verify spectroscopic data for their own synthesized
or acquired samples of 2-(tert-Butyl)-4-chlorophenol for accurate identification and
characterization.

Biological Activity
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While specific biological activity and signaling pathway information for 2-(tert-Butyl)-4-
chlorophenol is not well-documented in the searched literature, the broader class of
substituted phenols is known for a range of biological effects. For instance, the related
compound 2,4-di-tert-butylphenol has been reported to exhibit antioxidant, anti-inflammatory,
anticancer, and antimicrobial properties.[6][7] The biological effects of 2,4-di-tert-butylphenol
are suggested to be mediated through interactions with cellular signaling pathways, including
the induction of apoptosis in cancer cells via the intrinsic pathway.[6] Some studies have also
indicated that 2,4-di-tert-butylphenol may act as an endocrine disruptor by activating retinoid X
receptors.[8]

Given the structural similarities, it is plausible that 2-(tert-Butyl)-4-chlorophenol could exhibit
some of these activities, but dedicated biological studies are required to confirm this. The
presence of the chlorine atom and the specific positioning of the tert-butyl group will
undoubtedly influence its biological profile.

G-(tert-ButyI)-4-chIorophenoD

? ? P ? ?
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Click to download full resolution via product page
Caption: Hypothesized biological activities of 2-(tert-Butyl)-4-chlorophenol.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for professional scientific guidance. All laboratory work should be conducted
with appropriate safety precautions and in accordance with institutional and regulatory
guidelines. The information on isomers is provided for context and should not be assumed to
be directly applicable to 2-(tert-Butyl)-4-chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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